DL-3-Phenyllactic acid
DL-3-Phenyllactic acid
Phenyllactic acid, also known as B-phenyllactate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Phenyllactic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Phenyllactic acid has been primarily detected in saliva, feces, urine, and blood. Phenyllactic acid can be biosynthesized from rac-lactic acid.
3-phenyllactic acid is a 2-hydroxy monocarboxylic acid that is lactic acid in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a human metabolite. It derives from a rac-lactic acid. It is a conjugate acid of a 3-phenyllactate.
3-phenyllactic acid is a 2-hydroxy monocarboxylic acid that is lactic acid in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a human metabolite. It derives from a rac-lactic acid. It is a conjugate acid of a 3-phenyllactate.
Brand Name:
Vulcanchem
CAS No.:
156-05-8
VCID:
VC0085694
InChI:
InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
SMILES:
C1=CC=C(C=C1)CC(C(=O)O)O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
DL-3-Phenyllactic acid
CAS No.: 156-05-8
Main Products
VCID: VC0085694
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
| CAS No. | 156-05-8 |
|---|---|
| Product Name | DL-3-Phenyllactic acid |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | 2-hydroxy-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12) |
| Standard InChIKey | VOXXWSYKYCBWHO-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(C(=O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)O)O |
| Melting Point | 98°C |
| Physical Description | Solid |
| Description | Phenyllactic acid, also known as B-phenyllactate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. Phenyllactic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Phenyllactic acid has been primarily detected in saliva, feces, urine, and blood. Phenyllactic acid can be biosynthesized from rac-lactic acid. 3-phenyllactic acid is a 2-hydroxy monocarboxylic acid that is lactic acid in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a human metabolite. It derives from a rac-lactic acid. It is a conjugate acid of a 3-phenyllactate. |
| Related CAS | 57618-25-4 (mono-Na salt) 57618-26-5 (Ca salt) |
| Synonyms | 3-phenyllactate 3-phenyllactic acid 3-phenyllactic acid, (D)-isomer 3-phenyllactic acid, (DL)-isomer 3-phenyllactic acid, (L)-isomer 3-phenyllactic acid, calcium salt 3-phenyllactic acid, monosodium salt beta-phenyllactic acid phenyllactic acid |
| PubChem Compound | 3848 |
| Last Modified | Nov 11 2021 |
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